N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-fluorobenzamide

• IUPAC Name: N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-fluorobenzamide
• InChI: InChI=1S/C18H16FN5O2/c1-10-8-16(25)22-18(20-10)24-15(9-14(23-24)11-6-7-11)21-17(26)12-4-2-3-5-13(12)19/h2-5,8-9,11H,6-7H2,1H3,(H,21,26)(H,20,22,25)
• InChI Key: YJUWTTSLELYCBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C18H16FN5O2
• Molecular Weight: 353.3 g/mol
• CAS No.: 1203216-48-1

Description

N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C18H16FN5O2 and its molecular weight is 353.357. The purity is usually 95%.
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Scientific Research Applications

Antitubercular Potential

Research on dihydropyrimidines, which are structurally related to the compound , has demonstrated significant antitubercular activity. For example, Trivedi et al. (2010) synthesized a library of dihydropyrimidines and found two compounds with potent in vitro activity against Mycobacterium tuberculosis, suggesting a potential new class of antitubercular agents (Trivedi et al., 2010).

Anticancer Agent Development

In cancer research, Theoclitou et al. (2011) identified a compound from a series of novel kinesin spindle protein (KSP) inhibitors, showing potential as an anticancer agent. This compound induced cellular death and had a favorable pharmacokinetic profile, supporting its clinical development (Theoclitou et al., 2011).

Antimicrobial Applications

Desai et al. (2013) developed fluorobenzamides with antimicrobial properties. The presence of a fluorine atom in these compounds enhanced antimicrobial activity, suggesting the relevance of similar fluorinated compounds in antimicrobial applications (Desai et al., 2013).

Anti-Inflammatory Activity

Research by Sunder and Maleraju (2013) on derivatives of N-(3-chloro-4-flurophenyl) acetamides, which share structural similarities with the target compound, showed significant anti-inflammatory activity. Some derivatives in their study demonstrated considerable effectiveness in this regard (Sunder & Maleraju, 2013).

Insecticidal and Antibacterial Potential

Deohate and Palaspagar (2020) synthesized compounds linking pyrimidine and pyrazole, exhibiting insecticidal and antibacterial potential. This aligns with the chemical structure of the compound , suggesting possible applications in pest control and bacterial inhibition (Deohate & Palaspagar, 2020).